Cas no 1806423-56-2 (2,3-Bis(trifluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 2,3-Bis(trifluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1806423-56-2
• MF: C₈H₂ClF₆NO
• MW: 277.551002025604
• CID: 4908597
• Update Time: 2025-07-22

2,3-Bis(trifluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C8H2ClF6NO/c9-6(17)3-1-2-16-5(8(13,14)15)4(3)7(10,11)12/h1-2H
• InChI Key： XLPMSNFAKRRCSP-UHFFFAOYSA-N
• SMILES： ClC(C1C=CN=C(C(F)(F)F)C=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 301
• XLogP3: 3.2
• Topological Polar Surface Area: 30

Additional information on 2,3-Bis(trifluoromethyl)pyridine-4-carbonyl chloride

Comprehensive Overview of 2,3-Bis(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1806423-56-2)

2,3-Bis(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1806423-56-2) is a highly specialized fluorinated organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the presence of trifluoromethyl groups and a reactive carbonyl chloride moiety, make it a valuable intermediate for synthesizing advanced molecules. The compound's pyridine backbone further enhances its applicability in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated building blocks like 2,3-Bis(trifluoromethyl)pyridine-4-carbonyl chloride has surged due to their ability to improve metabolic stability and bioavailability in drug candidates. Researchers frequently search for "fluorinated pyridine derivatives" or "carbonyl chloride applications" to explore innovative synthetic routes. This compound's CAS No. 1806423-56-2 is often referenced in patents related to heterocyclic chemistry, highlighting its industrial relevance.

The synthesis of 2,3-Bis(trifluoromethyl)pyridine-4-carbonyl chloride involves multi-step reactions, including halogenation and carboxylation of pyridine derivatives. Its trifluoromethyl groups contribute to electron-withdrawing effects, which are critical in modulating the reactivity of adjacent functional groups. This property aligns with current trends in "click chemistry" and "late-stage functionalization," topics gaining traction in synthetic chemistry forums.

From an analytical perspective, 2,3-Bis(trifluoromethyl)pyridine-4-carbonyl chloride is characterized using techniques such as NMR spectroscopy and mass spectrometry. These methods confirm the purity and structural integrity of the compound, ensuring its suitability for high-value applications. Queries like "NMR analysis of fluorinated compounds" reflect the growing interest in quality control for such intermediates.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in the design of fluorinated polymers with enhanced thermal and chemical resistance. Its pyridine-carbonyl chloride structure enables covalent bonding with other monomers, making it a candidate for advanced coatings and electronic materials. Searches for "high-performance fluorinated materials" often intersect with discussions about this compound.

Environmental and regulatory considerations are also pivotal when handling 2,3-Bis(trifluoromethyl)pyridine-4-carbonyl chloride. While not classified as hazardous under standard guidelines, proper storage conditions (e.g., anhydrous environments) are essential to maintain its stability. Researchers frequently inquire about "safe handling of reactive intermediates" or "storage protocols for acid chlorides," underscoring the need for best practices.

In conclusion, 2,3-Bis(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1806423-56-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility in drug design, material science, and synthetic methodology ensures its continued relevance in both academic and industrial settings. As interest in fluorine chemistry and tailored heterocycles grows, this compound will remain a focal point for cutting-edge research.